![molecular formula C19H30N2O2S B6499333 N-[(1-cyclopentylpiperidin-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide CAS No. 953260-20-3](/img/structure/B6499333.png)
N-[(1-cyclopentylpiperidin-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide
Description
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[(1-cyclopentylpiperidin-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide, also known as F5017-0333:
Pharmacological Research
F5017-0333: has shown potential in pharmacological research due to its unique structure. Piperidine derivatives, like F5017-0333, are often explored for their analgesic and anti-inflammatory properties . This compound could be investigated for its ability to modulate pain pathways and inflammatory responses, making it a candidate for developing new pain relief medications.
Neurological Studies
The compound’s structure suggests it may interact with neurotransmitter systems . Research could focus on its effects on dopamine and serotonin receptors , which are crucial in treating neurological disorders such as Parkinson’s disease and depression . Understanding its binding affinity and efficacy could lead to new treatments for these conditions.
Antimicrobial Activity
Given the ongoing need for new antimicrobial agents, F5017-0333 could be evaluated for its antibacterial and antifungal properties . Piperidine derivatives have been noted for their broad-spectrum antimicrobial activity , which could be harnessed to combat resistant strains of bacteria and fungi .
Cancer Research
The compound’s potential cytotoxic effects on cancer cells could be another area of interest. Studies could investigate its ability to induce apoptosis or inhibit the proliferation of various cancer cell lines. This could pave the way for developing new anticancer therapies .
Cardiovascular Research
F5017-0333 might also be explored for its effects on the cardiovascular system . Research could focus on its potential to modulate blood pressure and heart rate , which are critical in managing conditions like hypertension and arrhythmias .
Drug Delivery Systems
The compound could be used in the development of novel drug delivery systems . Its chemical properties might allow it to act as a carrier for other therapeutic agents, enhancing their bioavailability and targeting specific tissues . This application is particularly relevant in creating more effective and efficient drug delivery mechanisms.
Anti-Tubercular Agents
Given the structure of F5017-0333, it could be investigated for its potential as an anti-tubercular agent . Piperidine derivatives have been studied for their activity against Mycobacterium tuberculosis , and F5017-0333 could contribute to this field by offering a new mechanism of action or improved efficacy .
Chemical Biology
Finally, F5017-0333 can be a valuable tool in chemical biology for studying protein-ligand interactions . Its unique structure allows it to be used as a probe to understand the binding sites and mechanisms of various proteins, aiding in the discovery of new biological pathways and targets .
properties
IUPAC Name |
N-[(1-cyclopentylpiperidin-4-yl)methyl]-1-(3-methylphenyl)methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H30N2O2S/c1-16-5-4-6-18(13-16)15-24(22,23)20-14-17-9-11-21(12-10-17)19-7-2-3-8-19/h4-6,13,17,19-20H,2-3,7-12,14-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMFOKKWZEUNCKZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CS(=O)(=O)NCC2CCN(CC2)C3CCCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H30N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-methyl-4-{[(1-methylpiperidin-4-yl)methyl]sulfamoyl}phenyl)propanamide](/img/structure/B6499252.png)
![5-chloro-2-methyl-N-[(1-methylpiperidin-4-yl)methyl]benzene-1-sulfonamide](/img/structure/B6499260.png)
![6-methyl-2-[4-(trifluoromethyl)piperidin-1-yl]pyridine-3-carbonitrile](/img/structure/B6499264.png)
![5-methyl-N-{[1-(propan-2-yl)piperidin-4-yl]methyl}thiophene-2-sulfonamide](/img/structure/B6499276.png)
![8-bromo-7-[2-hydroxy-3-(4-methoxyphenoxy)propyl]-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione](/img/structure/B6499283.png)
![N-{[1-(propan-2-yl)piperidin-4-yl]methyl}-4-propoxybenzene-1-sulfonamide](/img/structure/B6499285.png)
![4-methoxy-N-[4-(trifluoromethyl)-1,3-thiazol-2-yl]benzene-1-sulfonamide](/img/structure/B6499286.png)
![1-methyl-5-[(2-methylphenoxy)methyl]-1H-1,2,4-triazole](/img/structure/B6499295.png)
![5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole](/img/structure/B6499297.png)
![3-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]benzene-1-sulfonamide](/img/structure/B6499306.png)
![3-chloro-N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-fluorobenzene-1-sulfonamide](/img/structure/B6499308.png)
![N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluoro-4-methoxybenzene-1-sulfonamide](/img/structure/B6499312.png)
![N-[(1-cyclopentylpiperidin-4-yl)methyl]-3-fluorobenzene-1-sulfonamide](/img/structure/B6499318.png)
![N-(4-{[(1-cyclopentylpiperidin-4-yl)methyl]sulfamoyl}-3-methylphenyl)propanamide](/img/structure/B6499331.png)